![molecular formula C14H17NO4 B8633832 N-[4-(2-Cyclopropylethoxy)benzoyl]glycine CAS No. 915016-56-7](/img/structure/B8633832.png)
N-[4-(2-Cyclopropylethoxy)benzoyl]glycine
Cat. No. B8633832
M. Wt: 263.29 g/mol
InChI Key: UXYQFXQEEYLTQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08143446B2
Procedure details
Oxalyl chloride (8.64 mL, 99.0 mmol) and one drop of DMF were added to a solution of dichloromethane (30 mL) containing 4-(2-cyclopropylethoxy)benzoic acid (9.28 g, 45.0 mmol) prepared in Example 9 (9a) under ice-cooling. The mixture was stirred at room temperature for 1.75 hours, and the solvent was evaporated. Then, the resulting residue was suspended in THF (3 mL). This suspension added dropwise to a 50% THF aqueous solution (120 mL) containing glycine (4.41 g, 58.7 mmol) and triethylamine (15.7 mL, 112 nmol) under ice-cooling. The mixture was stirred at room temperature for 1.5 hours, and then 10% hydrochloric acid (40 mL) was added thereto under ice-cooling. The produced precipitate was collected by filtration, washed with water, and dried by heating under reduced pressure to give 11.4 g of the title compound (powder, yield: 97%).
Name
Yield
97%
Identifiers
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REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.[CH:7]1([CH2:10][CH2:11][O:12][C:13]2[CH:21]=[CH:20][C:16]([C:17]([OH:19])=O)=[CH:15][CH:14]=2)[CH2:9][CH2:8]1.[NH2:22][CH2:23][C:24]([OH:26])=[O:25].Cl>CN(C=O)C.C(N(CC)CC)C.ClCCl>[CH:7]1([CH2:10][CH2:11][O:12][C:13]2[CH:14]=[CH:15][C:16]([C:17]([NH:22][CH2:23][C:24]([OH:26])=[O:25])=[O:19])=[CH:20][CH:21]=2)[CH2:8][CH2:9]1
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Inputs
Step One
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Name
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|
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Quantity
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8.64 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C)C=O
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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9.28 g
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Type
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reactant
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Smiles
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C1(CC1)CCOC1=CC=C(C(=O)O)C=C1
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Step Three
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Name
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Quantity
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4.41 g
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Type
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reactant
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Smiles
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NCC(=O)O
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Name
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|
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Quantity
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15.7 mL
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Type
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catalyst
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 1.75 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was evaporated
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ADDITION
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Type
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ADDITION
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Details
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This suspension added dropwise to a 50% THF aqueous solution (120 mL)
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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STIRRING
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Type
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STIRRING
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|
Details
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The mixture was stirred at room temperature for 1.5 hours
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Duration
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1.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under ice-cooling
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FILTRATION
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Type
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FILTRATION
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Details
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The produced precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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by heating under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1.75 h |
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Name
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|
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Type
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product
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Smiles
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C1(CC1)CCOC1=CC=C(C(=O)NCC(=O)O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.4 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
